Cas no 2940951-92-6 (Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate)

• Product Name: Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate
• CAS No: 2940951-92-6
• MF: C₁₄H₁₃BrF₃NO₃
• MW: 380.157133817673
• CID: 6800654
• PubChem ID: 170907556
• Update Time: 2025-05-20

Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2940951-92-6
• G15134
• TERT-BUTYL 7-BROMO-5-(TRIFLUOROMETHOXY)INDOLE-1-CARBOXYLATE
• Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate

• Inchi： 1S/C14H13BrF3NO3/c1-13(2,3)22-12(20)19-5-4-8-6-9(21-14(16,17)18)7-10(15)11(8)19/h4-7H,1-3H3
• InChI Key： AGLDASSRZPHNTI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=CN(C(=O)OC(C)(C)C)C=21)OC(F)(F)F

Computed Properties

• Exact Mass: 379.00309g/mol
• Monoisotopic Mass: 379.00309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų

Additional information on Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate

Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate (CAS No. 2940951-92-6): A Comprehensive Overview

Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate (CAS No. 2940951-92-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated indole core and a trifluoromethoxy substituent, which contribute to its potential biological activities and applications.

The indole scaffold is a fundamental building block in the design of bioactive molecules, particularly in the development of drugs targeting various therapeutic areas such as oncology, neurology, and infectious diseases. The presence of the bromo substituent at the 7-position and the trifluoromethoxy group at the 5-position imparts specific electronic and steric properties to the molecule, enhancing its pharmacological profile.

Recent studies have highlighted the importance of Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate has been investigated for its potential anticancer activities. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of cell cycle progression and the activation of caspase-dependent apoptotic pathways.

The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors for drug development. This feature makes Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate an attractive candidate for further optimization and clinical evaluation. Researchers are currently exploring ways to improve its pharmacokinetic properties through structural modifications and prodrug strategies.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate is still in the early stages of development, preliminary data from phase I trials have shown promising results in terms of safety and efficacy. These trials have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) has been evaluated in several preclinical models. Results indicate that Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate can effectively penetrate the BBB, making it a potential candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, Tert-butyl 7-bromo-5-(trifluoromethoxy)indole-1-carboxylate (CAS No. 2940951-92-6) represents a promising lead compound with diverse biological activities and therapeutic potentials. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications. As our understanding of this compound deepens, it is likely to play a significant role in advancing drug discovery and development efforts across multiple therapeutic areas.